4-Fluoro-2-(2,2,2-trifluoroethoxy)aniline
Overview
Description
4-Fluoro-2-(2,2,2-trifluoroethoxy)aniline is a chemical compound with the molecular formula C8H7F4NO . It has a molecular weight of 209.14 . This compound is a solid powder at room temperature .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringNc1ccc(OCC(F)(F)F)cc1 . The InChI code for this compound is 1S/C8H7F4NO/c9-6-2-1-5(13)3-7(6)14-4-8(10,11)12/h1-3H,4,13H2 . Physical And Chemical Properties Analysis
This compound is a solid powder at room temperature .Scientific Research Applications
Vibrational Analysis and Material Applications
4-Fluoro-2-(2,2,2-trifluoroethoxy)aniline and similar compounds have been studied for their potential as materials in nonlinear optics (NLO). Vibrational analyses of these compounds, including 4-fluoro-3-(trifluoromethyl)aniline, have been conducted using Fourier Transform-Infrared and Fourier Transform-Raman techniques. These studies explore the effects of electron-donating and withdrawing groups on aniline structures and their impact on vibrational spectra. Additionally, research includes hyperconjugation interactions, HOMO-LUMO energy gap, molecular electrostatic potential surface analysis, and thermodynamic functions (Revathi, Balachandran, Raja, Anitha, & Kavimani, 2017).
Chemical Synthesis and Characterization
The chemical synthesis and characterization of fluoro-substituted polyanilines have been a significant area of research. Studies have focused on the chemical polymerization of various fluoroanilines, including 4-fluoroaniline, examining the yields, structural properties, and solubilities of the resulting polymers. This research is crucial for understanding the properties of these polymers and their potential applications in materials science (Kwon, Conklin, Makhinson, & Kaner, 1997).
Bioactivation and Metabolism
Research has also delved into the bioactivation of fluoroanilines, including 4-fluorinated anilines. These studies focus on understanding the metabolism of these compounds in both in vitro and in vivo systems. Special attention is given to the bioactivation of these compounds into reactive benzoquinoneimines, exploring the pathway of cytochrome P-450 dependent monooxygenation and its products (Rietjens & Vervoort, 1991).
Applications in Organic Synthesis
This compound is also valuable in organic synthesis. For instance, its derivatives have been used as monodentate transient directing groups in Ruthenium(II)-catalyzed direct ortho-C-H imidation of benzaldehydes, enabling the synthesis of useful quinazoline and fused isoindolinone scaffolds (Wu, Liu, Qi, Qiao, Lu, Ma, Zhou, & Zhang, 2021).
Safety and Hazards
properties
IUPAC Name |
4-fluoro-2-(2,2,2-trifluoroethoxy)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F4NO/c9-5-1-2-6(13)7(3-5)14-4-8(10,11)12/h1-3H,4,13H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTJBWMIVXDHCNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)OCC(F)(F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F4NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
